Cas no 28122-76-1 (Ethanethioic acid,S-(4-bromophenyl) ester)

• Product Name: Ethanethioic acid,S-(4-bromophenyl) ester
• CAS No: 28122-76-1
• MF: C₈H₇BrOS
• MW: 231.109580278397
• CID: 259676
• PubChem ID: 24882640
• Update Time: 2025-09-28

Ethanethioic acid,S-(4-bromophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid,S-(4-bromophenyl) ester
• S-(4-bromophenyl) ethanethioate
• 1-(acetylthio)-4-bromobenzene
• 4-BrC6H4SAc
• 4-BroMophenylthioacetate
• 4-substituted phenylthiol acetate
• ACETIC ACID,THIO-,S-(p-BROMOPHENYL) ESTER
• acetyl 4-bromo-thiophenolate
• S-(p-Bromophenyl) thioacetate
• S-4-bromophenyl ethanethioate
• thioacetic acid S-4-bromophenyl ester
• WLN: ER DSV1
• 28122-76-1
• SCHEMBL13429891
• Acetic acid, S-(p-bromophenyl) ester
• DTXSID80182398
• 1-[(4-bromophenyl)sulfanyl]ethan-1-one
• ACETIC ACID, THIO-, S-(p-BROMOPHENYL) ESTER
• 4-06-00-01654 (Beilstein Handbook Reference)
• NSC99890
• J-016980
• Ethanethioic acid, S-(4-bromophenyl) ester
• NSC-99890
• S-(4-bromophenyl) thioacetate
• NSC 99890
• 4-Bromophenylthioacetate, 97%
• C8H7BrOS
• BRN 1940540
• G67812
• 1-[(4-BROMOPHENYL)SULFANYL]ETHANONE

• MDL： MFCD00223102
• Inchi： 1S/C8H7BrOS/c1-6(10)11-8-4-2-7(9)3-5-8/h2-5H,1H3
• InChI Key： ZILDXZXTWVSRDE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SC(C)=O

Computed Properties

• Exact Mass: 229.94000
• Monoisotopic Mass: 229.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not available
• Melting Point: 51-55 °C (lit.)
• Boiling Point: 96 °C/1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• PSA: 42.37000
• LogP: 3.08770
• Solubility: Not available

Ethanethioic acid,S-(4-bromophenyl) ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： S36
• RTECS：AJ5900000
• Hazardous Material Identification：
• Risk Phrases：R22; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters